3-(4-Chlorophenyl)-5,6-dihydro-4H-cyclopenta[c]isoxazole

• IUPAC Name: 3-(4-chlorophenyl)-5,6-dihydro-4H-cyclopenta[c][1,2]oxazole
• InChI: InChI=1S/C12H10ClNO/c13-9-6-4-8(5-7-9)12-10-2-1-3-11(10)14-15-12/h4-7H,1-3H2
• InChI Key: XLMVGMKEWQHWLE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(ON=C2C1)C3=CC=C(C=C3)Cl
• Molecular Formula: C12H10ClNO
• Molecular Weight: 219.66 g/mol

Description

Isoxazole is a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom. It’s a common moiety found in many commercially available drugs.

Synthesis Analysis

Isoxazoles can be synthesized through various methods. One common method is the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds. Another method involves the condensation of hydroxylamine with β-diketones or their synthetic equivalents.

Molecular Structure Analysis

Isoxazoles have a five-membered ring structure with an oxygen atom and a nitrogen atom. The exact molecular structure of “3-(4-Chlorophenyl)-5,6-dihydro-4H-cyclopenta[c]isoxazole” would depend on the specific arrangement and bonding of its atoms.

Chemical Reactions Analysis

Isoxazoles can undergo various chemical reactions. For example, they can participate in cycloaddition reactions. The specific reactions that “3-(4-Chlorophenyl)-5,6-dihydro-4H-cyclopenta[c]isoxazole” can undergo would depend on its specific structure and the conditions under which it is reacted.

Physical And Chemical Properties Analysis

The physical and chemical properties of isoxazole derivatives can vary widely depending on their specific structure. For example, 5-(4-Methoxyphenyl)isoxazole-3-carboxylic acid is a white flake with a melting point of 157-165 °C.

Safety and Hazards

Isoxazoles can pose various safety hazards. For example, they can be highly flammable and can cause skin and eye irritation. The specific safety hazards of “3-(4-Chlorophenyl)-5,6-dihydro-4H-cyclopenta[c]isoxazole” would depend on its specific structure.

Future Directions

Isoxazoles are of significant interest in the field of drug discovery due to their presence in many commercially available drugs. Future research may focus on developing new synthetic routes to isoxazoles, studying their biological activity, and exploring their potential applications in medicine.